molecular formula C28H28FN3O3 B2476132 4-{1-[3-(4-Ethylphenoxy)-2-hydroxypropyl]benzimidazol-2-yl}-1-(3-fluorophenyl) pyrrolidin-2-one CAS No. 1018161-52-8

4-{1-[3-(4-Ethylphenoxy)-2-hydroxypropyl]benzimidazol-2-yl}-1-(3-fluorophenyl) pyrrolidin-2-one

Cat. No.: B2476132
CAS No.: 1018161-52-8
M. Wt: 473.548
InChI Key: ZMNYQBGNUOXFNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-{1-[3-(4-Ethylphenoxy)-2-hydroxypropyl]benzimidazol-2-yl}-1-(3-fluorophenyl) pyrrolidin-2-one , also known by its CAS number 1018125-40-0 , is a synthetic compound with potential pharmacological properties. It belongs to the class of benzimidazole derivatives and exhibits interesting biological activities .


Synthesis Analysis

  • Condensation with thiosemicarbazide : The obtained aldehyde then reacts with thiosemicarbazide in ethanol at reflux temperature, resulting in the formation of 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide .

Molecular Structure Analysis

The molecular formula of this compound is C28H28FN3O3 , with a molecular weight of 473.5 g/mol . Its structure includes a benzimidazole core, a fluorophenyl group, and a pyrrolidin-2-one moiety.


Chemical Reactions Analysis

The compound may undergo various chemical reactions, including nucleophilic aromatic substitutions and coordination reactions. Further studies are needed to explore its reactivity and potential applications .


Physical and Chemical Properties Analysis

  • Spectral Data : NMR spectroscopy (1H, 13C), mass spectrometry, and infrared spectroscopy have been used to establish its structure .

Scientific Research Applications

  • Chemical Transformations and Synthesis : Research led by Vaickelionienė et al. (2012) delved into the chemical transformations of similar benzimidazole derivatives, focusing on the synthesis of N-substituted benzimidazole through various reactions. This study highlighted the potential for creating a range of 1,2-disubstituted benzimidazoles with diverse molecular fragments, which can be pivotal for further chemical applications (Vaickelionienė et al., 2012).

  • Poly(ADP-ribose) Polymerase Inhibition : Penning et al. (2010) developed phenylpyrrolidine- and phenylpiperidine-substituted benzimidazole carboxamide inhibitors for poly(ADP-ribose) polymerase (PARP), showing significant potency and efficacy. Their efforts identified compounds with promising enzyme and cellular potency, suggesting potential therapeutic applications (Penning et al., 2010).

  • Antimycobacterial Activity : A study by Yoon et al. (2013) synthesized novel benzimidazoles, showing promising activity against Mycobacterium tuberculosis strains. This highlights the potential use of such compounds in developing new antimycobacterial agents (Yoon et al., 2013).

  • Synthesis of Benzimidazole Derivatives : Mickevičienė et al. (2014) explored the synthesis of mono- and disubstituted benzimidazoles. This research is significant for understanding the chemical properties and potential applications of such compounds in various fields (Mickevičienė et al., 2014).

  • Fluorescent Sensors Development : Research by Suman et al. (2019) involved the design of benzimidazole/benzothiazole-based azomethines as fluorescent sensors. This study underscores the utility of such compounds in developing sensors for various applications (Suman et al., 2019).

Properties

IUPAC Name

4-[1-[3-(4-ethylphenoxy)-2-hydroxypropyl]benzimidazol-2-yl]-1-(3-fluorophenyl)pyrrolidin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H28FN3O3/c1-2-19-10-12-24(13-11-19)35-18-23(33)17-32-26-9-4-3-8-25(26)30-28(32)20-14-27(34)31(16-20)22-7-5-6-21(29)15-22/h3-13,15,20,23,33H,2,14,16-18H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZMNYQBGNUOXFNZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)OCC(CN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC(=CC=C5)F)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H28FN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

473.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.